Cas no 2028930-94-9 (4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol)

• Product Name: 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol
• CAS No: 2028930-94-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5952082
• PubChem ID: 165472285
• Update Time: 2025-05-21

4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol
• 2028930-94-9
• EN300-1116733

• Inchi： 1S/C11H20N2O/c1-4-11(2,3)6-5-10(14)9-7-12-13-8-9/h7-8,10,14H,4-6H2,1-3H3,(H,12,13)
• InChI Key： IYGFKOWIMJZYKX-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CCC(C)(C)CC

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų

Additional information on 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol

Exploring the Versatile Compound: 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol (CAS No. 2028930-94-9)

In the ever-evolving landscape of chemical research, 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol (CAS No. 2028930-94-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and hexanol structural motifs, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly focusing on this compound due to its promising properties and versatility.

The chemical structure of 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol combines a pyrazole ring with a branched hexanol chain, which contributes to its distinctive reactivity and solubility profile. This combination makes it an attractive candidate for drug discovery, where pyrazole derivatives are known for their bioactivity. The presence of the hydroxyl group further enhances its potential for functionalization, allowing chemists to tailor its properties for specific applications.

One of the most exciting aspects of 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol is its potential role in the development of new therapeutic agents. Recent studies have highlighted the importance of pyrazole-containing compounds in targeting various diseases, including inflammation and cancer. The compound's ability to interact with biological targets makes it a valuable scaffold for medicinal chemistry. Additionally, its lipophilic nature could improve drug delivery, addressing one of the key challenges in modern pharmacology.

Beyond pharmaceuticals, 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol has shown promise in agrochemical applications. The pyrazole moiety is a common feature in many pesticides and herbicides, and this compound could serve as a precursor for developing more effective and environmentally friendly crop protection agents. With the growing demand for sustainable agriculture, researchers are exploring how such molecules can contribute to reducing the environmental footprint of farming.

In the realm of material science, 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol offers intriguing possibilities. Its structural features could be leveraged to design novel polymers or coatings with enhanced properties, such as improved durability or thermal stability. The compound's branched alkyl chain might also influence the mechanical characteristics of materials, making it a subject of interest for industrial applications.

The synthesis of 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol typically involves multi-step organic reactions, often starting from readily available pyrazole precursors. Optimizing these synthetic routes is a key focus for chemists, as it can significantly impact the compound's accessibility and cost-effectiveness. Recent advancements in catalytic methods and green chemistry have opened new avenues for producing this molecule more efficiently, aligning with the global push toward sustainable chemical manufacturing.

From a commercial perspective, the demand for 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industries. Its CAS No. 2028930-94-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers working with 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol, safety and handling are paramount. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation when handling the substance.

Looking ahead, the future of 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol appears bright. As scientific understanding of its properties deepens, new applications are likely to emerge. Whether in drug development, agriculture, or advanced materials, this compound exemplifies the innovative potential of modern chemistry. Researchers and industry stakeholders are encouraged to explore its capabilities further, contributing to the next wave of chemical breakthroughs.

In summary, 4,4-dimethyl-1-(1H-pyrazol-4-yl)hexan-1-ol (CAS No. 2028930-94-9) stands out as a multifaceted compound with broad applicability. Its unique structure, combined with the growing interest in pyrazole-based molecules, positions it as a valuable asset in various scientific and industrial fields. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.